Cas no 2229426-31-5 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one
• CAS No: 2229426-31-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5931876
• PubChem ID: 165722749
• Update Time: 2025-10-29

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one
• EN300-1753163
• 2229426-31-5

• Inchi： 1S/C13H15NO/c1-3-13(15)11-5-6-12-10(9-11)7-8-14(12)4-2/h3,5-6,9H,1,4,7-8H2,2H3
• InChI Key： VIERDTUWCORFFC-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one

Introduction to 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one (CAS No. 2229426-31-5)

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 2229426-31-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indole ring system with an ethyl substituent and a propenone moiety, has garnered attention due to its structural complexity and potential biological activities. The indole core is a well-documented scaffold in drug discovery, known for its role in various pharmacological applications, including modulation of neurotransmitter systems and immunomodulatory effects.

The structural motif of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one combines the versatility of the indole scaffold with the reactivity of the propenone group. This combination suggests potential interactions with biological targets such as enzymes and receptors, which are critical for developing novel therapeutic agents. The presence of the ethyl group at the 1-position of the indole ring may influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in indole derivatives as pharmacological tools due to their diverse biological activities. Studies have demonstrated that indole-based compounds can exhibit properties ranging from antimicrobial to anti-inflammatory effects. The propenone group in 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one may enhance its ability to interact with specific binding sites, potentially leading to novel mechanisms of action. This has prompted researchers to explore its potential in various therapeutic contexts, including central nervous system disorders and metabolic diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The indole ring is particularly noteworthy for its role in modulating serotonin pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the propenone group may serve as a hinge-binding motif, allowing the compound to engage with multiple targets simultaneously. This dual functionality makes 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-en-1-one an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been instrumental in predicting the binding affinity of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propenone to various biological targets. These studies have suggested that it may interact with enzymes involved in signal transduction pathways and receptors associated with inflammation and pain modulation. Such insights have guided experimental efforts toward optimizing its pharmacological profile.

The synthesis of 1-(1 ethyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) prop - 2 - en - 1 - one presents both challenges and opportunities for synthetic chemists. The indole core requires careful functionalization to introduce the desired substituents while maintaining regioselectivity. The propenone group adds another layer of complexity, necessitating strategies that preserve its reactivity without compromising overall yield. Despite these challenges, recent reports highlight innovative synthetic routes that have successfully incorporated this compound into libraries of bioactive molecules.

In vitro studies have begun to unravel the mechanistic basis of CAS No 2229426315's biological effects. Initial experiments suggest that it may exert its pharmacological actions through multiple pathways. For instance, interactions with serotonergic receptors could explain its potential antidepressant-like effects, while modulation of inflammatory cytokine production might underlie its anti-inflammatory properties. These findings align with emerging research trends that emphasize multitarget engagement as a strategy for developing more effective therapeutics.

The future directions for research on CAS No 2229426315 are multifaceted and exciting. Further biochemical characterization will be essential to elucidate its precise mechanism(s) of action and identify any off-target effects. Preclinical studies will be necessary to assess its safety profile and efficacy in animal models before human trials can be considered. Additionally, exploring derivatives of this compound may reveal analogs with enhanced potency or selectivity.

The integration of traditional organic synthesis with modern biocatalytic approaches offers new possibilities for optimizing CAS No 2229426315's properties. Enzyme-mediated reactions could provide more sustainable synthetic routes while improving yields and reducing byproduct formation. Such innovations are critical for advancing pharmaceutical development and ensuring that promising compounds like this one can transition from laboratory discovery to clinical application.

Collaborative efforts between chemists and biologists are essential for maximizing the therapeutic potential of CAS No 2229426315. By combining expertise in synthetic chemistry with insights from pharmacology and molecular biology, researchers can accelerate the discovery process and develop more effective treatments for human diseases. The unique structural features of this compound make it a valuable tool for exploring new pharmacological frontiers.